4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-methyl-3-[5-(naphthalen-2-yloxymethyl)furan-2-yl]-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C18H15N3O2S/c1-21-17(19-20-18(21)24)16-9-8-15(23-16)11-22-14-7-6-12-4-2-3-5-13(12)10-14/h2-10H,11H2,1H3,(H,20,24)
• InChI Key: XYHXWFMHEGOJTG-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=CC=C(O2)COC3=CC4=CC=CC=C4C=C3
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained attention in the scientific community due to its potential applications in research. This compound has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of 4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol is not fully understood, but research has suggested that it may act as an inhibitor of certain enzymes and receptors. Studies have also suggested that the compound may have anti-inflammatory effects, potentially through the inhibition of certain cytokines and chemokines.
Biochemical and Physiological Effects:
Research has shown that 4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol can have a variety of biochemical and physiological effects. In vitro studies have shown that the compound can inhibit the growth of cancer cells and induce apoptosis. Additionally, research has suggested that the compound may have anti-inflammatory effects and can inhibit the production of certain cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol in laboratory experiments is its potential as an inhibitor of certain enzymes and receptors. This could be useful in the development of new drugs and therapies. However, one limitation of using this compound is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol. One area of interest is the compound's potential as a therapeutic agent for cancer and other diseases. Further research is needed to determine the exact mechanisms by which the compound inhibits cancer cell growth and induces apoptosis. Additionally, research could be conducted to explore the compound's potential as an anti-inflammatory agent and its effects on cytokine and chemokine production. Finally, more research is needed to fully understand the compound's mechanism of action and potential limitations in laboratory experiments.
Conclusion:
In conclusion, 4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol is a chemical compound that has potential applications in scientific research. The compound has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments. Future research could explore the compound's potential as a therapeutic agent for cancer and other diseases, as well as its potential as an anti-inflammatory agent and inhibitor of certain enzymes and receptors.

Scientific Research Applications

4-methyl-5-{5-[(2-naphthyloxy)methyl]-2-furyl}-4H-1,2,4-triazole-3-thiol has potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been studied for its potential as an anti-inflammatory agent, as well as its potential as a therapeutic agent for cancer and other diseases. Research has also been conducted on the compound's potential as an inhibitor of certain enzymes and receptors, which could have implications for the development of new drugs.